Cas no 144605-37-8 (3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI))

• Product Name: 3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI)
• CAS No: 144605-37-8
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 108813
• PubChem ID: 14977862
• Update Time: 2025-04-18

3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,oxime, 1-oxide, (Z)- (9CI)
• (NE)-N-[(1-oxidopyridin-1-ium-3-yl)methylidene]hydroxylamine
• 144605-37-8
• 144605-36-7

• Inchi： 1S/C6H6N2O2/c9-7-4-6-2-1-3-8(10)5-6/h1-5,9H/b7-4+
• InChI Key： WXAHTINPWPNKQL-QPJJXVBHSA-N
• SMILES： [O-][N+]1C=CC=C(/C=N/O)C=1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 59.53